N'-{(3S*,4R*)-1-[(2,5-dimethoxyphenyl)acetyl]-4-isopropyl-3-pyrrolidinyl}-N,N-dimethylurea

• IUPAC Name: 3-[(3S,4R)-1-[2-(2,5-dimethoxyphenyl)acetyl]-4-propan-2-ylpyrrolidin-3-yl]-1,1-dimethylurea
• InChI: InChI=1S/C20H31N3O4/c1-13(2)16-11-23(12-17(16)21-20(25)22(3)4)19(24)10-14-9-15(26-5)7-8-18(14)27-6/h7-9,13,16-17H,10-12H2,1-6H3,(H,21,25)/t16-,17+/m0/s1
• InChI Key: WXEKAKLKCSENPG-DLBZAZTESA-N
• Canonical SMILES: CC(C)C1CN(CC1NC(=O)N(C)C)C(=O)CC2=C(C=CC(=C2)OC)OC
• Isomeric SMILES: CC(C)[C@@H]1CN(C[C@H]1NC(=O)N(C)C)C(=O)CC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C20H31N3O4
• Molecular Weight: 377.5 g/mol

Description

This compound is a specialized chemical, part of a broader category of chemicals used in various synthesis and molecular studies. Its specific applications are diverse, ranging from the synthesis of heterocyclic systems to the study of molecular structures and reactivity.

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical processes. For example, Selič, Grdadolnik, and Stanovnik (1997) describe the preparation of related compounds through several steps starting from acetoacetic esters, used in synthesizing various heterocyclic systems such as 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and 2H-1-benzopyran-2-ones (Selič, Grdadolnik, & Stanovnik, 1997).

Molecular Structure Analysis

For molecular structure analysis, techniques like X-ray diffraction and NMR spectroscopy are commonly used. Golla et al. (2020) conducted a study on similar compounds, using 1H and 13C{1H} NMR, FT-IR spectroscopy, and single-crystal X-ray diffraction to determine the molecular structure, showcasing the typical approach for such analyses (Golla et al., 2020).

Chemical Reactions and Properties

The chemical reactivity of related compounds can be quite diverse. For instance, Wijtmans et al. (2004) explored the synthesis and reactivity of a series of pyridinols, revealing insights into the antioxidant properties and the general reactivity of the molecules under study (Wijtmans et al., 2004).

Physical Properties Analysis

Physical properties such as melting points, boiling points, solubility, and crystalline structure are crucial for understanding how a compound behaves under different conditions. Research similar to that conducted by Palmer and Andersen (1996) often focuses on determining these properties using various analytical techniques (Palmer & Andersen, 1996).

Chemical Properties Analysis

Chemical properties include reactivity with other chemicals, stability, and functional group behavior. For instance, Liu et al. (2014) examined the catalytic behavior of 4-(N,N-Dimethylamino)pyridine hydrochloride, providing insights into the chemical properties and potential applications of similar compounds (Liu et al., 2014).